

Application Notes and Protocols for Cell-Based Evaluation of Trifluoromethylated Compounds

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: 5-Phenyl-3-(trifluoromethyl)oxolan-2-one

CAS No.: 241819-52-3

Cat. No.: B1597892

[Get Quote](#)

Introduction: The Trifluoromethyl Group - A Cornerstone of Modern Drug Discovery

The strategic incorporation of trifluoromethyl (CF₃) groups into molecular scaffolds is a pivotal strategy in contemporary medicinal chemistry.^{[1][2]} This is not merely a substitution but a calculated enhancement of a molecule's pharmacological profile. The unique physicochemical properties imparted by the CF₃ group—such as high electronegativity, metabolic stability, and increased lipophilicity—can profoundly influence a compound's biological activity, membrane permeability, and pharmacokinetic profile.^[1] Consequently, trifluoromethylated compounds are prevalent among FDA-approved drugs for a wide range of diseases, from cancers to infectious diseases.^{[3][4]}

However, the very properties that make the CF₃ group advantageous also present unique challenges in their preclinical evaluation. A deep understanding of how this functional group can interact with assay components and cellular systems is paramount for generating reliable and translatable data. This guide provides detailed protocols and expert insights for designing

and executing robust cell-based assays to evaluate the efficacy and mechanism of action of trifluoromethylated drug candidates.

Core Principles for Assay Design: Navigating the Nuances of Trifluoromethylated Compounds

Before delving into specific protocols, it is crucial to establish a framework of self-validating principles to ensure the scientific integrity of your findings.


- **Solubility and Compound Handling:** The increased lipophilicity of many trifluoromethylated compounds can lead to poor aqueous solubility.^[1] It is essential to determine the optimal solvent (typically DMSO) and final concentration to avoid compound precipitation in cell culture media, which can lead to inaccurate results. Always include a vehicle control (e.g., DMSO at the same final concentration as the test compound) in all experiments.
- **Potential for Assay Interference:** Aromatic systems, common in drug scaffolds, can be inherently fluorescent. The introduction of a CF₃ group can modulate these properties. Therefore, it is critical to assess the potential for intrinsic fluorescence or quenching activity of the test compound, which could interfere with fluorescence- or luminescence-based readouts.^{[2][5]} This can be achieved by running parallel assays with compound alone (no cells) to measure background signal.
- **Metabolic Stability:** While the C-F bond is strong and generally resistant to metabolic degradation, the presence of a CF₃ group can alter the metabolic profile of the entire molecule at other sites.^[6] In vitro metabolic stability assays using liver microsomes or hepatocytes are crucial for understanding a compound's pharmacokinetic potential.^{[7][8]}
- **Cellular Context:** The choice of cell line is critical and should be dictated by the therapeutic target and disease indication. Ensure cell lines are obtained from a reputable source (e.g., ATCC), are routinely tested for mycoplasma contamination, and are used at a consistent passage number to ensure reproducibility.^{[3][9]}

Experimental Workflows & Protocols

The following section provides detailed, step-by-step protocols for a suite of essential cell-based assays for characterizing trifluoromethylated compounds.

I. Cytotoxicity and Cell Viability Assays

A primary step in evaluating any potential therapeutic is to determine its cytotoxic potential. Here, we detail two common methods with differing mechanistic underpinnings.



[Click to download full resolution via product page](#)

Caption: Workflow for determining compound cytotoxicity.

This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.^{[10][11]} Mitochondrial dehydrogenases in living cells reduce the yellow tetrazolium salt MTT to purple formazan crystals.^{[10][12]}

- Materials:
 - MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in sterile PBS)
 - Solubilization solution (e.g., 10% SDS in 0.01 M HCl or DMSO)
 - 96-well clear flat-bottom plates
 - Multichannel pipette
 - Plate reader capable of measuring absorbance at 570 nm
- Step-by-Step Procedure:
 - Seed cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 μ L of complete culture medium.
 - Incubate the plate at 37°C in a humidified 5% CO₂ incubator for 24 hours to allow for cell attachment.
 - Prepare serial dilutions of the trifluoromethylated compound in culture medium.
 - Remove the medium from the wells and add 100 μ L of the compound dilutions to the respective wells. Include vehicle control and untreated control wells.
 - Incubate for the desired exposure time (e.g., 24, 48, or 72 hours).
 - Add 10 μ L of the 5 mg/mL MTT solution to each well.^[13]
 - Incubate for 2-4 hours at 37°C, allowing formazan crystals to form.^[12]
 - Carefully remove the medium and add 100 μ L of the solubilization solution to each well to dissolve the formazan crystals.^[13]

- Mix gently on an orbital shaker for 15 minutes to ensure complete solubilization.
- Read the absorbance at 570 nm using a microplate reader.[\[12\]](#)
- Data Analysis:
 - Subtract the absorbance of the blank (medium only) from all readings.
 - Calculate cell viability as a percentage of the untreated control: % Viability = $(\text{Absorbance_treated} / \text{Absorbance_untreated}) * 100$.
 - Plot the % viability against the log of the compound concentration and determine the IC₅₀ value using non-linear regression analysis.
- Expert Insight & Trustworthiness: The MTT assay is dependent on mitochondrial function. If your trifluoromethylated compound specifically targets mitochondria, this could lead to an overestimation of cytotoxicity. It is therefore advisable to validate findings with a secondary assay that measures a different aspect of cell health, such as membrane integrity (LDH assay).

This assay quantifies lactate dehydrogenase (LDH), a stable cytosolic enzyme that is released into the culture medium upon damage to the plasma membrane.[\[14\]](#)[\[15\]](#)

- Materials:
 - Commercially available LDH cytotoxicity assay kit (e.g., from Promega, Thermo Fisher Scientific, or Takara Bio)
 - 96-well clear flat-bottom plates
 - Plate reader capable of measuring absorbance at 490 nm
- Step-by-Step Procedure:
 - Follow steps 1-5 from the MTT assay protocol.
 - After the incubation period, centrifuge the 96-well plate at 600 x g for 10 minutes.

- Carefully transfer a portion of the supernatant (e.g., 10-50 µL) to a new 96-well plate.
- Prepare the LDH reaction mixture according to the manufacturer's instructions.[\[14\]](#)[\[16\]](#)[\[17\]](#)
- Add the reaction mixture to each well containing the supernatant and incubate at room temperature for 30 minutes, protected from light.
- Add the stop solution provided in the kit.
- Measure the absorbance at 490 nm within 1 hour.
- Data Analysis:
 - Include controls for spontaneous LDH release (untreated cells) and maximum LDH release (cells treated with a lysis buffer provided in the kit).
 - Calculate cytotoxicity using the formula: % Cytotoxicity = [(Compound-treated LDH activity - Spontaneous LDH activity) / (Maximum LDH activity - Spontaneous LDH activity)] * 100.

II. Apoptosis Assays

To understand if cytotoxicity is mediated by programmed cell death, apoptosis assays are essential.

This luminescent assay measures the activity of caspases 3 and 7, key executioner caspases in the apoptotic pathway.[\[18\]](#)[\[19\]](#)[\[20\]](#)

- Materials:
 - Caspase-Glo® 3/7 Assay System (Promega)
 - 96-well white-walled, clear-bottom plates
 - Luminometer
- Step-by-Step Procedure:
 - Seed cells in a 96-well white-walled plate and treat with the trifluoromethylated compound as described for cytotoxicity assays.

- After the desired treatment time, remove the plate from the incubator and allow it to equilibrate to room temperature.
- Reconstitute the Caspase-Glo® 3/7 reagent according to the manufacturer's protocol.[19]
- Add a volume of Caspase-Glo® 3/7 reagent equal to the volume of cell culture medium in each well (e.g., add 100 µL reagent to 100 µL of medium).[20]
- Mix gently on a plate shaker for 30-60 seconds.
- Incubate at room temperature for 1-3 hours, protected from light.
- Measure the luminescence using a plate-reading luminometer.
- Data Analysis:
 - Plot the relative luminescence units (RLU) against the compound concentration.
 - Data is often expressed as fold-change in caspase activity compared to the vehicle control.
- Expert Insight & Trustworthiness: As this is a luminescence-based assay, it is critical to perform a control experiment to check if the trifluoromethylated compound itself quenches or contributes to the luminescent signal. This can be done by adding the compound to a cell lysate with known caspase activity or by using a purified caspase enzyme.

III. Target Engagement Assays


Confirming that a compound binds to its intended target within the complex cellular environment is a critical step in drug development.

CETSA® is based on the principle that ligand binding stabilizes a target protein, leading to an increase in its thermal stability.[21][22]

- Materials:
 - PCR tubes or 96-well PCR plates

- Thermal cycler
- Protein lysis buffer with protease and phosphatase inhibitors
- Equipment for protein quantification (e.g., Western blot or ELISA)
- Step-by-Step Procedure:
 - Culture cells to a high density and treat with the trifluoromethylated compound or vehicle control for a specified time (e.g., 2 hours at 37°C).[4]
 - Harvest the cells and resuspend them in a suitable buffer.
 - Aliquot the cell suspension into PCR tubes or a PCR plate.
 - Heat the samples to a range of temperatures (e.g., 40°C to 70°C) for 3 minutes in a thermal cycler, followed by cooling to 4°C.[4]
 - Lyse the cells by freeze-thaw cycles or by adding a lysis buffer.[4]
 - Separate the soluble protein fraction (containing stabilized, non-denatured protein) from the precipitated, denatured protein by centrifugation at high speed (e.g., 20,000 x g for 20 minutes).
 - Collect the supernatant and analyze the amount of the target protein remaining in the soluble fraction using a specific antibody via Western blot or ELISA.
- Data Analysis:
 - For each temperature point, quantify the band intensity (Western blot) or signal (ELISA).
 - Plot the percentage of soluble protein against the temperature for both vehicle- and compound-treated samples.
 - A shift in the melting curve to a higher temperature in the compound-treated sample indicates target engagement.

Sorafenib is a trifluoromethylated multi-kinase inhibitor that targets the Raf/MEK/ERK signaling pathway.[23][24][25] Understanding this pathway is key to interpreting assay results.



[Click to download full resolution via product page](#)

Caption: Inhibition of the Raf/MEK/ERK pathway by Sorafenib.

IV. Secondary Assays: Permeability and Metabolic Stability

For promising lead compounds, assessing their drug-like properties is the next logical step.

This assay uses the Caco-2 human colorectal adenocarcinoma cell line, which differentiates into a monolayer of polarized enterocytes that mimic the intestinal barrier, to predict in vivo drug absorption.[\[26\]](#)[\[27\]](#)[\[28\]](#)

- Materials:
 - Caco-2 cells
 - Transwell® inserts (e.g., 24-well format)
 - Hanks' Balanced Salt Solution (HBSS)
 - LC-MS/MS for compound quantification
- Step-by-Step Procedure:
 - Seed Caco-2 cells onto Transwell® inserts and culture for 21-25 days to allow for differentiation and formation of a tight monolayer.
 - Monitor the integrity of the monolayer by measuring the Transepithelial Electrical Resistance (TEER).
 - On the day of the experiment, wash the monolayer with pre-warmed HBSS.
 - To measure apical-to-basolateral (A-B) permeability, add the trifluoromethylated compound to the apical chamber and fresh HBSS to the basolateral chamber.
 - Incubate at 37°C on an orbital shaker.
 - At various time points (e.g., 30, 60, 90, 120 minutes), take samples from the basolateral chamber and replace with fresh HBSS.

- To measure basolateral-to-apical (B-A) permeability (to assess active efflux), reverse the process.
- Quantify the concentration of the compound in the samples using LC-MS/MS.
- Data Analysis:
 - Calculate the apparent permeability coefficient (P_{app}) using the formula: $P_{app} = (dQ/dt) / (A * C_0)$, where dQ/dt is the rate of compound appearance in the receiver chamber, A is the surface area of the membrane, and C_0 is the initial concentration in the donor chamber.
 - Calculate the efflux ratio: $\text{Efflux Ratio} = P_{app} (B-A) / P_{app} (A-B)$. An efflux ratio >2 suggests the compound is a substrate for active efflux transporters.

This assay measures the rate at which a compound is metabolized by Phase I enzymes (primarily cytochrome P450s) present in liver microsomes.^{[7][8]}

- Materials:
 - Pooled human liver microsomes
 - NADPH regenerating system
 - Phosphate buffer
 - LC-MS/MS for compound quantification
- Step-by-Step Procedure:
 - Prepare a reaction mixture containing liver microsomes in phosphate buffer.
 - Pre-warm the mixture at 37°C.
 - Initiate the reaction by adding the trifluoromethylated compound and the NADPH regenerating system.
 - Take aliquots at various time points (e.g., 0, 5, 15, 30, 60 minutes).

- Stop the reaction in the aliquots by adding a cold organic solvent (e.g., acetonitrile) to precipitate the proteins.
- Centrifuge to pellet the precipitated protein.
- Analyze the supernatant for the remaining parent compound concentration using LC-MS/MS.
- Data Analysis:
 - Plot the natural log of the percentage of the remaining parent compound against time.
 - The slope of the linear portion of the curve gives the elimination rate constant (k).
 - Calculate the in vitro half-life ($t_{1/2}$) as $0.693 / k$.
 - Calculate the intrinsic clearance (CL_{int}) as $(k * \text{reaction volume}) / \text{mg of microsomal protein}$.

Data Presentation: Quantifying the Impact of Trifluoromethylation

Presenting data in a clear, comparative format is essential for decision-making. The introduction of a CF₃ group can significantly enhance potency, as illustrated in the table below.

Compound	Target/Assay	Non-CF3 Analog IC50 (μM)	CF3-Containing Compound IC50 (μM)	Fold Improvement	Reference Cell Line
Isoxazole Derivative	Cytotoxicity	19.72	2.63	~7.5x	MCF-7 (Breast Cancer)[26]
Granatane-Triazole Hybrid	AChE Inhibition	>10	0.599	>16x	In vitro enzyme assay[14]
Granatane-Triazole Hybrid	BACE1 Inhibition	>20	9.25	>2x	In vitro enzyme assay[14]
Selinexor	Cytotoxicity	N/A	<0.5	N/A	Myeloid Leukemia Cell Lines[3]

Conclusion and Future Perspectives

The evaluation of trifluoromethylated compounds requires a thoughtful and rigorous approach that extends beyond standard protocols. By anticipating and controlling for potential artifacts such as solubility issues and assay interference, researchers can generate high-quality, reliable data. The protocols outlined in this guide provide a robust framework for assessing the cytotoxicity, mechanism of action, and drug-like properties of this important class of molecules. As synthetic methodologies for introducing the trifluoromethyl group continue to evolve, so too will the need for sophisticated and well-validated cell-based assays to unlock the full therapeutic potential of these compounds.

References

- Al-Ostoot, F.H., et al. (2022). FDA-Approved Trifluoromethyl Group-Containing Drugs: A Review of 20 Years. MDPI. Available at: [\[Link\]](#)

- Novás, M. (2025). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. PMC - PubMed Central. Available at: [\[Link\]](#)
- Pilar, K., et al. (2024). Design, Synthesis, and Biological Evaluation of Novel Acetylcholinesterase and β -Secretase 1 Inhibitors. MDPI. Available at: [\[Link\]](#)
- Hovione. (2024). Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethylated New Chemical Entities. Available at: [\[Link\]](#)
- Sittampalam, G.S., et al. (2012). Interference with Fluorescence and Absorbance. Assay Guidance Manual - NCBI Bookshelf. Available at: [\[Link\]](#)
- Almqvist, H., et al. (2016). Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA. NCBI. Available at: [\[Link\]](#)
- Mondal, S., et al. (2023). Exploring the impact of trifluoromethyl ($-\text{CF}_3$) functional group on the anti-cancer activity of isoxazole-based molecules: design, synthesis, biological evaluation and molecular docking analysis. RSC Publishing. Available at: [\[Link\]](#)
- protocols.io. (2025). Caspase 3/7 Activity. Available at: [\[Link\]](#)
- PubChem. (n.d.). Picornavirus inhibitors: trifluoromethyl substitution provides a global protective effect against hepatic metabolism. PubMed. Available at: [\[Link\]](#)
- MDPI. (2025). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. Available at: [\[Link\]](#)
- Wikipedia. (n.d.). MAPK/ERK pathway. Available at: [\[Link\]](#)
- Azure Biosystems. (2024). How to Troubleshoot Common In-cell Western Issues. Available at: [\[Link\]](#)
- JRC Big Data Analytics Platform. (n.d.). DB-ALM Protocol n° 142 : Permeability Assay on Caco-2 Cells. Available at: [\[Link\]](#)
- InvivoGen. (n.d.). LDH Cytotoxicity Assay Kit INSTRUCTION MANUAL. Available at: [\[Link\]](#)
- News-Medical.Net. (2020). Cellular Thermal Shift Assay (CETSA). Available at: [\[Link\]](#)

- PubChem. (n.d.). Cytotoxic activity of selected trifluoromethyl ketones against oral tumor cells. PubMed. Available at: [\[Link\]](#)
- L-Az-Z et al. (2021). ERK5 signalling pathway is a novel target of sorafenib: Implication in EGF biology. NIH. Available at: [\[Link\]](#)
- Springer Nature Experiments. (n.d.). Cytotoxicity MTT Assay Protocols and Methods. Available at: [\[Link\]](#)
- NIH. (n.d.). An Automated High-Throughput Metabolic Stability Assay Using an Integrated High-Resolution Accurate Mass Method and Automated Data Analysis Software. PMC. Available at: [\[Link\]](#)
- Promega Corporation. (2021). Troubleshooting Cell based Assays Ask the Experts to Avoid Common Pitfalls from Cell Seeding to An. YouTube. Available at: [\[Link\]](#)
- PubMed Central. (2022). Reversal of a Fluorescent Fluoride Chemosensor from Turn-Off to Turn-On Based on Aggregation Induced Emission Properties. Available at: [\[Link\]](#)
- ResearchGate. (n.d.). Interference with Fluorescence and Absorbance. Available at: [\[Link\]](#)
- ResearchGate. (2015). (PDF) Metabolic Stability Screen for Drug Discovery Using Cassette Analysis and Column Switching. Available at: [\[Link\]](#)
- NIH. (2023). Caco-2 Cell Line Standardization with Pharmaceutical Requirements and In Vitro Model Suitability for Permeability Assays. Available at: [\[Link\]](#)
- ResearchGate. (n.d.). The effect of sorafenib on the ERK signalling pathway in HCC cell... Available at: [\[Link\]](#)
- Bio-protocol. (n.d.). Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay. Available at: [\[Link\]](#)
- PMC. (n.d.). Fluorescence Quenching Properties and Bioimaging Applications of Readily Accessible Blue to Far-Red Fluorogenic Triazinium Salts. Available at: [\[Link\]](#)

- NIH. (2013). Cell Viability Assays. Assay Guidance Manual - NCBI Bookshelf. Available at: [\[Link\]](#)
- Semantic Scholar. (n.d.). Sorafenib Blocks the RAF/MEK/ERK Pathway, Inhibits Tumor Angiogenesis, and Induces Tumor Cell Apoptosis in Hepatocellular Carcinoma Model PLC/PRF/5. Available at: [\[Link\]](#)
- PubMed. (2018). Interference with Fluorescence and Absorbance. Available at: [\[Link\]](#)
- Assay Genie. (2024). 101 ELISA Troubleshooting Tips for Research in 2024. Available at: [\[Link\]](#)
- Takara Bio. (n.d.). LDH Cytotoxicity Detection Kit. Available at: [\[Link\]](#)
- Wikipedia. (n.d.). Quenching (fluorescence). Available at: [\[Link\]](#)
- Creative Bioarray. (n.d.). Caco-2 permeability assay. Available at: [\[Link\]](#)
- Taylor & Francis. (2024). Full article: Application of the Cellular Thermal Shift Assay (CETSA) to validate drug target engagement in platelets. Available at: [\[Link\]](#)
- BioIVT. (2024). ADME 101: Drug Metabolism Studies – Metabolic Stability. YouTube. Available at: [\[Link\]](#)
- ACS Publications. (n.d.). Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement. Available at: [\[Link\]](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. [researchgate.net](https://www.researchgate.net) [[researchgate.net](https://www.researchgate.net)]

- [2. Interference with Fluorescence and Absorbance - Assay Guidance Manual - NCBI Bookshelf \[ncbi.nlm.nih.gov\]](#)
- [3. Troubleshooting Cell-based Assays Ask the Experts to Avoid Common Pitfalls from Cell Seeding to Analysis \[se.promega.com\]](#)
- [4. Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA - Assay Guidance Manual - NCBI Bookshelf \[ncbi.nlm.nih.gov\]](#)
- [5. Interference with Fluorescence and Absorbance - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [6. Superelectrophiles and the effects of trifluoromethyl substituents - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [7. merckmillipore.com \[merckmillipore.com\]](#)
- [8. labtesting.wuxiapptec.com \[labtesting.wuxiapptec.com\]](#)
- [9. youtube.com \[youtube.com\]](#)
- [10. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments \[experiments.springernature.com\]](#)
- [11. sigmaaldrich.com \[sigmaaldrich.com\]](#)
- [12. atcc.org \[atcc.org\]](#)
- [13. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf \[ncbi.nlm.nih.gov\]](#)
- [14. LDH cytotoxicity assay \[protocols.io\]](#)
- [15. documents.thermofisher.com \[documents.thermofisher.com\]](#)
- [16. scientificlabs.co.uk \[scientificlabs.co.uk\]](#)
- [17. takarabio.com \[takarabio.com\]](#)
- [18. Caspase-Glo® 3/7 Assay Protocol \[worldwide.promega.com\]](#)
- [19. Caspase 3/7 Activity \[protocols.io\]](#)
- [20. promega.com \[promega.com\]](#)
- [21. tandfonline.com \[tandfonline.com\]](#)
- [22. pubs.acs.org \[pubs.acs.org\]](#)
- [23. MAPK/ERK pathway - Wikipedia \[en.wikipedia.org\]](#)
- [24. researchgate.net \[researchgate.net\]](#)
- [25. pdfs.semanticscholar.org \[pdfs.semanticscholar.org\]](#)
- [26. jeodpp.jrc.ec.europa.eu \[jeodpp.jrc.ec.europa.eu\]](#)

- [27. enamine.net \[enamine.net\]](#)
- [28. creative-bioarray.com \[creative-bioarray.com\]](#)
- To cite this document: BenchChem. [Application Notes and Protocols for Cell-Based Evaluation of Trifluoromethylated Compounds]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b1597892/docs#application-notes-and-protocols-for-cell-based-evaluation-of-trifluoromethylated-compounds\]](https://www.benchchem.com/product/b1597892/docs#application-notes-and-protocols-for-cell-based-evaluation-of-trifluoromethylated-compounds)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)